Cas no 68847-44-9 (1,3,5-Triazine,2-(4-pyridinyl)-)

• Product Name: 1,3,5-Triazine,2-(4-pyridinyl)-
• CAS No: 68847-44-9
• MF: C₈H₆N₄
• MW: 158.160040378571
• CID: 502606
• PubChem ID: 2762455
• Update Time: 2025-04-19

1,3,5-Triazine,2-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2-(4-pyridinyl)-
• 2-(4-PYRIDINYL)-1,3,5-TRIAZINE
• 2-pyridin-4-yl-1,3,5-triazine
• 1-(4-METHOXY)PHENYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
• DTXSID30376225
• 68847-44-9
• AKOS006279169
• FT-0608691
• MFCD03411798
• 2-pyridin-4-yl-[1,3,5]triazine
• 2-(PYRIDIN-4-YL)-1,3,5-TRIAZINE
• SCHEMBL5572579
• NS-01227

• Inchi： 1S/C8H6N4/c1-3-9-4-2-7(1)8-11-5-10-6-12-8/h1-6H
• InChI Key： OAOYLHDSLIUMRV-UHFFFAOYSA-N
• SMILES： N1C=NC=NC=1C1C=CN=CC=1

Computed Properties

• Exact Mass: 158.05900
• Monoisotopic Mass: 158.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.239
• Boiling Point: 393.4 ºC at 760 mmHg
• Flash Point: 195.8 ºC
• Refractive Index: 1.592
• PSA: 51.56000
• LogP: 0.93360